Cas no 2763886-42-4 ((1R,4S,5S)-5-{[(prop-2-en-1-yloxy)carbonyl]amino}bicyclo[2.1.0]pentane-5-carboxylic acid)

• Product Name: (1R,4S,5S)-5-{[(prop-2-en-1-yloxy)carbonyl]amino}bicyclo[2.1.0]pentane-5-carboxylic acid
• CAS No: 2763886-42-4
• MF: C₁₀H₁₃NO₄
• MW: 211.214523077011
• CID: 5910369
• PubChem ID: 165981412
• Update Time: 2025-06-26

(1R,4S,5S)-5-{[(prop-2-en-1-yloxy)carbonyl]amino}bicyclo[2.1.0]pentane-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2763886-42-4
• (1R,4S,5S)-5-{[(prop-2-en-1-yloxy)carbonyl]amino}bicyclo[2.1.0]pentane-5-carboxylic acid
• EN300-37344313

• Inchi： 1S/C10H13NO4/c1-2-5-15-9(14)11-10(8(12)13)6-3-4-7(6)10/h2,6-7H,1,3-5H2,(H,11,14)(H,12,13)/t6-,7+,10?
• InChI Key： LENSRRHXJGOAPT-UZRSXYIYSA-N
• SMILES： OC(C1([C@@H]2CC[C@@H]21)NC(=O)OCC=C)=O

Computed Properties

• Exact Mass: 211.08445790g/mol
• Monoisotopic Mass: 211.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 75.6Ų

Additional information on (1R,4S,5S)-5-{[(prop-2-en-1-yloxy)carbonyl]amino}bicyclo[2.1.0]pentane-5-carboxylic acid

Comprehensive Overview of (1R,4S,5S)-5-{[(prop-2-en-1-yloxy)carbonyl]amino}bicyclo[2.1.0]pentane-5-carboxylic acid (CAS No. 2763886-42-4)

The compound (1R,4S,5S)-5-{[(prop-2-en-1-yloxy)carbonyl]amino}bicyclo[2.1.0]pentane-5-carboxylic acid (CAS No. 2763886-42-4) is a highly specialized bicyclic carboxylic acid derivative with significant potential in pharmaceutical and biochemical research. Its unique structural features, including the bicyclo[2.1.0]pentane core and the prop-2-en-1-yloxy carbonyl group, make it a valuable intermediate for drug discovery and development. Researchers are increasingly interested in this compound due to its potential applications in targeted therapies and enzyme inhibition.

In recent years, the demand for novel small molecule inhibitors and bioconjugation reagents has surged, driven by advancements in precision medicine and proteomics. The (1R,4S,5S)-5-{[(prop-2-en-1-yloxy)carbonyl]amino}bicyclo[2.1.0]pentane-5-carboxylic acid fits into this trend as a versatile building block for click chemistry and peptide modification. Its allyloxycarbonyl (Alloc) protecting group is particularly useful in solid-phase peptide synthesis (SPPS), a technique widely used in the development of therapeutic peptides and biologics.

The compound's stereochemistry (1R,4S,5S) is another critical aspect, as chiral molecules often exhibit distinct biological activities. This property aligns with the growing focus on enantioselective synthesis in drug development, where researchers aim to optimize efficacy and reduce off-target effects. The bicyclo[2.1.0]pentane scaffold, though rare, offers conformational rigidity, which can enhance binding affinity and metabolic stability—key considerations in modern medicinal chemistry.

From a synthetic perspective, CAS No. 2763886-42-4 presents intriguing challenges and opportunities. Its preparation typically involves multi-step organic synthesis, including carbamate formation and ring-closing reactions. These processes are of interest to chemists exploring green chemistry and atom economy, as the pharmaceutical industry seeks sustainable methods to reduce waste and improve yields. The compound's carboxylic acid functionality also allows for further derivatization, enabling the creation of amides, esters, and other derivatives with tailored properties.

In the context of drug delivery systems, the (1R,4S,5S)-5-{[(prop-2-en-1-yloxy)carbonyl]amino}bicyclo[2.1.0]pentane-5-carboxylic acid could play a role in designing prodrugs or conjugates. For instance, its Alloc group can be selectively deprotected under mild conditions, making it suitable for controlled release applications. This aligns with the rising interest in stimuli-responsive materials and targeted drug delivery, particularly in oncology and autoimmune diseases.

Analytical characterization of this compound involves techniques such as nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods are essential for ensuring purity and confirming the stereochemical integrity of the molecule, which is crucial for reproducibility in research. The compound's CAS registry number (2763886-42-4) serves as a unique identifier, facilitating accurate literature searches and regulatory compliance.

As the scientific community continues to explore structure-activity relationships (SAR) and fragment-based drug design, compounds like (1R,4S,5S)-5-{[(prop-2-en-1-yloxy)carbonyl]amino}bicyclo[2.1.0]pentane-5-carboxylic acid will remain at the forefront of innovation. Its combination of a constrained bicyclic framework and functional versatility makes it a compelling subject for both academic and industrial research. Future studies may uncover new applications in biocatalysis, materials science, or even diagnostic imaging, further expanding its utility.